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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132

Application Notes and Protocols for 4-
(Trifluoromethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 4-(Trifluoromethoxy)aniline (CAS No. 461-82-5). Adherence to these guidelines is
crucial to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification

4-(Trifluoromethoxy)aniline is a hazardous chemical with the following classifications:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][2][3]

Acute Toxicity, Dermal (Category 2): Fatal in contact with skin.[1][2][3]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][2][3]

Skin Irritation (Category 2): Causes skin irritation.[3][4]

Specific Target Organ Toxicity — Repeated Exposure (Category 2): May cause damage to
organs through prolonged or repeated exposure.[1][2][3]

Signal Word: Danger[1][2][4]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(Trifluoromethoxy)aniline is
provided in the table below.

Property Value

Molecular Formula C7HeFsNO

Molecular Weight 177.12 g/mol [3][4]

Appearance Colorless to yellow to orange clear liquid[5]
Boiling Point 73-75 °C at 10 mmHg[4]

Density 1.32 g/mL at 20 °C[4]

Flash Point 81 °C (177.8 °F) - closed cup[2][4]
Refractive Index n20/D 1.463[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure.[6]

» Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield may also be necessary.[1][7]

¢ Skin Protection:

o Gloves: Wear chemical-resistant, impervious gloves (e.g., Nitrile, Neoprene) that have
been inspected prior to use.[1][7]

o Body Protection: Wear a fire/flame-resistant and impervious lab coat or chemical suit to
prevent skin exposure.[1][7]

o Footwear: Chemical-resistant footwear should be worn. Pant legs should be worn outside
of boots to prevent chemicals from entering.[8]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an organic vapor cartridge and a particulate pre-filter (e.g., N95). All
respirator use must comply with OSHA 29 CFR 1910.134 or European Standard EN 149.[1]

[7]

Safe Handling and Storage Workflow

Safe Handling and Storage Workflow for 4-(Trifluoromethoxy)aniline
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Caption: Workflow for the safe handling and storage of 4-(Trifluoromethoxy)aniline.
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Protocols
General Handling Protocol

e Preparation:

o

Conduct a thorough risk assessment for the planned experiment.

[¢]

Ensure a chemical fume hood is available and functioning correctly.

[¢]

Assemble all necessary PPE and inspect it for integrity.

[e]

Locate the nearest emergency eyewash station and safety shower.
e Handling:

o Perform all manipulations of 4-(Trifluoromethoxy)aniline within a chemical fume hood.[7]

[¢]

Avoid the formation of dust and aerosols.[1]

[e]

Use non-sparking tools to prevent ignition.[1]

o

Do not eat, drink, or smoke in the handling area.[1][2]

[¢]

Wash hands thoroughly after handling.[1][2]

Storage Protocol

o Container: Store in a tightly closed, properly labeled container.[1][7]
e Location: Keep in a cool, dry, and well-ventilated area.[1][7]

e Incompatibilities: Store away from strong acids, strong bases, strong oxidizing agents, and
strong reducing agents.[7] Also, keep separate from foodstuff containers.[1]

e Security: The storage area should be locked to restrict unauthorized access.[1][2]

Spill Response Protocol

¢ Immediate Actions:
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o Evacuate non-essential personnel from the spill area.

o Ensure adequate ventilation.

o Remove all sources of ignition.[1][9]

e Containment and Cleanup:

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

Absorb the spill with an inert, non-combustible material such as dry sand or earth.[7][10]

[e]

Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal.[10]

[e]

Do not allow the spilled material to enter drains or waterways.
» Decontamination:
o Wash the spill area thoroughly with soap and water.

o Decontaminate all protective clothing and equipment before reuse.[11] Contaminated
items that cannot be decontaminated should be disposed of as hazardous waste.[10]

First Aid Protocol

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention
as this substance is fatal in contact with skin.[1][2][7]

e In Case of Eye Contact: Immediately rinse with water for several minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[1][2][7]
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][2][7]

Disposal Protocol

o Dispose of 4-(Trifluoromethoxy)aniline and any contaminated materials as hazardous
waste.[10]

» Disposal must be carried out by a licensed chemical waste management company, typically
through high-temperature incineration.[10]

e Do not dispose of down the drain or with household garbage.[10]

Logical Relationship for Spill Response
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Spill Response Protocol for 4-(Trifluoromethoxy)aniline
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Don Appropriate PPE
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'

Collect Waste
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Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of 4-(Trifluoromethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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